Cas no 1758-33-4 (CIS-2,3-EPOXYBUTANE)

• Product Name: CIS-2,3-EPOXYBUTANE
• CAS No: 1758-33-4
• MF: C₄H₈O
• MW: 72.1057214736938
• MDL: MFCD00005128
• CID: 41943
• PubChem ID: 92162
• Update Time: 2025-04-18

CIS-2,3-EPOXYBUTANE Chemical and Physical Properties

Names and Identifiers

• CIS-2,3-EPOXYBUTANE
• (2S,3R)-2,3-Dimethyl-oxirane
• 2,3-Dimethyl-oxirane (Z)
• 3-dimethyl-cis-oxiran
• 3-epoxy-cis-butan
• Butane, 2,3-epoxy-, cis-
• cis-2,3-dimethyloxirane
• cis-2-Butene Epoxide
• cis-2-Butene Oxide
• (Z)-2,3-Epoxybutane
• cis-2-Butylene oxide
• meso-2,3-Epoxybutane
• Butane,2,3-epoxy-, cis- (8CI)
• Oxirane, 2,3-dimethyl-, cis-
• cis-á-butylene oxide
• cis-2-buteneoxide
• cis-2-buteneepoxide
• cis-2-butyleneoxide
• CCRIS 3758
• DTXSID401026530
• BAA75833
• 1758-33-4
• Oxirane, 2,3-dimethyl-, (2R,3S)-rel-
• 5-17-01-00061 (Beilstein Handbook Reference)
• NS00124465
• cis-2,3-dimethyl-oxirane
• cis-2,3-Dimethyloxirane, purum, >=97.0% (GC)
• meso-2,3-epoxy-butane
• D85879
• (2S,3R)-2,3-dimethyloxirane
• BRN 0079770
• BB 0262582
• S-Isobutyl (3,4-dichlorophenyl)carbamothioate
• MFCD00005128
• BP-10871
• AKOS015913699
• Butylenoxyd
• cis-2,3-Epoxybutane, 97%
• (2R,3S)-2,3-dimethyloxirane

• MDL： MFCD00005128
• Inchi： 1S/C4H8O/c1-3-4(2)5-3/h3-4H,1-2H3/t3-,4+
• InChI Key： PQXKWPLDPFFDJP-ZXZARUISSA-N
• SMILES： O1[C@H](C)[C@@H]1C
• BRN： 79770

Computed Properties

• Exact Mass: 72.05754
• Monoisotopic Mass: 72.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 36.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Topological Polar Surface Area: 12.5A^2

Experimental Properties

• Color/Form: Colorless clear liquid
• Density: 0.826
• Melting Point: -84--83 ºC
• Boiling Point: 60-61 ºC
• Flash Point: -21.7 ºC
• Refractive Index: 1.382-1.384
• Water Partition Coefficient: Soluble in water, 2.848e+004 mg/L.
• PSA: 12.53
• LogP: 0.79360
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined

CIS-2,3-EPOXYBUTANE Security Information

• Hazardous Material transportation number：UN 3271
• WGK Germany：3
• Hazard Category Code： R11;R20/21/22;R36/37/38
• Safety Instruction： S16;S26;S36/37/39
• FLUKA BRAND F CODES：21
• RTECS：EK3855020
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• Storage Condition：Flammable area
• Risk Phrases：R11;R20/21/22;R36/37/38
• Safety Term：S16;S26;S36/37/39
• Packing Group：II
• Hazard Level：3